Cas no 88067-67-8 (4-Quinolinecarboxamide, N-(2-nitrophenyl)-2-phenyl-)

• Product name: 4-Quinolinecarboxamide, N-(2-nitrophenyl)-2-phenyl-
• CAS No: 88067-67-8
• MF: C₂₂H₁₅N₃O₃
• MW: 369.372804880142
• CID: 646532
• PubChem ID: 4393388

4-Quinolinecarboxamide, N-(2-nitrophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxamide, N-(2-nitrophenyl)-2-phenyl-
• N-(2-nitrophenyl)-2-phenylquinoline-4-carboxamide
• SR-01000447282
• DTXSID10402798
• AKOS001614436
• AK-968/12103472
• SR-01000447282-1
• N-{2-nitrophenyl}-2-phenyl-4-quinolinecarboxamide
• ChemDiv1_005599
• EU-0073176
• Oprea1_821359
• 88067-67-8
• HMS602O11

• Inchi： InChI=1S/C22H15N3O3/c26-22(24-19-12-6-7-13-21(19)25(27)28)17-14-20(15-8-2-1-3-9-15)23-18-11-5-4-10-16(17)18/h1-14H,(H,24,26)
• InChI Key： CZZUTHBFQNIPSH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=C4[N+](=O)[O-]

Computed Properties

• Exact Mass: 369.11134135g/mol
• Monoisotopic Mass: 369.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 87.8Ų